N-(4-bromobenzo[d]thiazol-2-yl)-4-(N,N-diallylsulfamoyl)benzamide

• IUPAC Name: 4-[bis(prop-2-enyl)sulfamoyl]-N-(4-bromo-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C20H18BrN3O3S2/c1-3-12-24(13-4-2)29(26,27)15-10-8-14(9-11-15)19(25)23-20-22-18-16(21)6-5-7-17(18)28-20/h3-11H,1-2,12-13H2,(H,22,23,25)
• InChI Key: NHKVQJPLCUDPRB-UHFFFAOYSA-N
• Canonical SMILES: C=CCN(CC=C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)C=CC=C3Br
• Molecular Formula: C20H18BrN3O3S2
• Molecular Weight: 492.4 g/mol

Description

N-(4-bromobenzo[d]thiazol-2-yl)-4-(N,N-diallylsulfamoyl)benzamide, also known as BBTA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. BBTA is a member of the benzamide class of compounds and has a unique structure that makes it an attractive target for research.

Scientific Research Applications

Benzothiazole Derivatives in Medicinal Chemistry

Benzothiazole derivatives are recognized for their extensive pharmaceutical applications, exhibiting a broad spectrum of antimicrobial, analgesic, anti-inflammatory, and antidiabetic activities. These compounds, particularly 2-arylbenzothiazoles, are under development as potential antitumor agents. Some benzothiazole derivatives are currently used in clinical settings for treating various diseases and disorders, underscoring the nucleus's importance in drug discovery. The structural simplicity and ease of synthesis of benzothiazole derivatives allow for the development of chemical libraries that could lead to new chemical entities entering the market (Kamal, Ali Hussaini Syed, & Malik Mohammed, 2015).

Synthesis and Biological Importance

The synthesis and biological significance of 2-(thio)ureabenzothiazoles highlight the importance of combining (thio)urea and benzothiazole derivatives, such as UBTs and TBTs, for medicinal chemistry. Compounds like Frentizole, a UBT derivative used for treating rheumatoid arthritis and systemic lupus erythematosus, demonstrate the therapeutic potential of these compounds. This review also emphasizes the significance of synthetic methodologies for producing UBTs and TBTs with various substituents, illustrating the potential for these compounds in therapeutic applications (Rosales-Hernández et al., 2022).

Recent Advances in Benzothiazole Derivatives

Recent research on structural modifications of benzothiazole derivatives as potential chemotherapeutics further demonstrates the pivotal role of these compounds in medicinal chemistry. The review focuses on the development of benzothiazoles and their conjugates as new antitumor agents, discussing in vitro and in vivo screenings, structure–activity relationships (SAR), mechanisms, pharmacokinetics, and clinical use. This extensive body of work underscores the potential of benzothiazole derivatives as potent anticancer agents and highlights the ongoing need for research into their therapeutic applications (Ahmed et al., 2012).